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Compound of Interest

Compound Name: Dipyridamole-d20

Cat. No.: B563131

For researchers, scientists, and professionals in drug development, the proper management
and disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides a comprehensive, step-by-step procedure for the
safe disposal of Dipyridamole-d20, a deuterated form of Dipyridamole. Adherence to these
guidelines is essential for maintaining a safe laboratory environment and complying with

regulatory standards.

Quantitative Data Summary

While specific quantitative ecotoxicity data for Dipyridamole-d20 is not readily available, the
following table summarizes key identification and safety information.
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Parameter Value Reference

2,2',2",2"-((4,8-Bis(piperidin-1-
yl-d10)pyrimido[5,4-

Chemical Name d]pyrimidine-2,6- [1]
diyl)bis(azanetriyl))tetrakis(eth
an-1-ol)

CAS Number 1189983-52-5 [1]

Molecular Formula C24H20D20N804 [1]

Molecular Weight 524.8 g/mol [1]

o Not classified as a "Hazardous

OSHA Hazard Classification ) [1]
Chemical"

Ecotoxicity No data available [1]

Detailed Disposal Procedures

The proper disposal of Dipyridamole-d20, as with any laboratory chemical, requires a
systematic approach that prioritizes safety and regulatory compliance. The following
procedures outline the necessary steps for managing this compound from the point of
generation to its final disposal.

Step 1: Waste Identification and Segregation

« Initial Assessment: At the point of generation, identify the waste as Dipyridamole-d20.

o Waste Stream Segregation: Do not mix Dipyridamole-d20 waste with other chemical waste
streams unless explicitly permitted by your institution's waste management guidelines. It
should be collected in a designated, compatible container.

Step 2: Container Selection and Labeling

» Container Choice: Use a clean, dry, and chemically compatible container for collecting
Dipyridamole-d20 waste. The container must have a secure, tight-fitting lid.

e Accurate Labeling: Clearly label the waste container with the following information:
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o "Waste Dipyridamole-d20"

o The full chemical name: 2,2',2",2"'-((4,8-Bis(piperidin-1-yl-d10)pyrimido[5,4-d]pyrimidine-
2,6-diyl)bis(azanetriyl))tetrakis(ethan-1-ol)

o CAS Number: 1189983-52-5
o An estimate of the quantity of waste.
o The date of accumulation.

o Any known hazards (although not classified as hazardous by OSHA, it is prudent to
handle with care).

Step 3: Storage of Waste

o Designated Storage Area: Store the waste container in a designated satellite accumulation
area within the laboratory.

o Safe Storage Conditions: The storage area should be secure, well-ventilated, and away from
incompatible materials, such as strong oxidizing agents[1]. The container must be kept
closed at all times, except when adding waste.

Step 4: Disposal Pathway Determination

The primary recommended disposal method for Dipyridamole-d20 is through a licensed
hazardous material disposal company.

o Professional Disposal: Arrange for the collection of the Dipyridamole-d20 waste by your
institution's Environmental Health and Safety (EHS) department or a contracted licensed
hazardous waste disposal company[1].

 Incineration: The material may be disposed of by incineration in a facility equipped with an
afterburner and scrubber to ensure complete combustion and to neutralize any harmful
byproducts[1].

 Landfill: Landfilling of this chemical is not recommended without prior treatment, as its
environmental fate and mobility in soil are unknown[1].
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o Sewer Disposal: Do not dispose of Dipyridamole-d20 down the drain or into any sewer
system.

Step 5: Handling Contaminated Materials

o Personal Protective Equipment (PPE): When handling Dipyridamole-d20 or its waste, wear
appropriate PPE, including safety goggles with side-shields, gloves, and a lab coat[1].

o Contaminated Labware: Any labware (e.g., glassware, plasticware) that is grossly
contaminated with Dipyridamole-d20 should be decontaminated if possible or disposed of
as chemical waste along with the compound.

o Spill Cleanup: In the event of a spill, avoid inhalation of dust. Wear appropriate personal
protective equipment. Sweep up the spilled material and place it in a designated waste
container for disposal[1].

Step 6: Documentation

Maintain a detailed record of the generation, storage, and disposal of Dipyridamole-d20
waste. This documentation is crucial for regulatory compliance and internal safety audits.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Dipyridamole-d20.
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Start: Waste Generation

Dipyridamole-d20 waste generated

Step 1: Identificagron & Segregation

Identify as Dipyridamole-d20 waste

Segregate from other waste streams

Step 2: Containerization

Use compatible, sealed container

Label with chemical name, CAS#, date, and quantity

Step 3:"Storage

Store in designated satellite accumulation area

Step 4: Disp‘:;sal Pathway

Consult Institutional EHS Guidelines

Primary Route

Engage Licensed Hazardous Waste Vendor

Incinerate in an approved facility with afterburner and scrubber

Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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